Cas no 2227717-69-1 (methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate
• CAS No: 2227717-69-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6493572
• PubChem ID: 165661712
• Update Time: 2025-11-03

methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate
• 2227717-69-1
• EN300-1746877

• Inchi： 1S/C13H13NO3/c1-17-13(16)8-12(15)10-6-7-14-11-5-3-2-4-9(10)11/h2-7,12,15H,8H2,1H3/t12-/m1/s1
• InChI Key： VYRRTBNOGSMGOZ-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate

Methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate (CAS No. 2227717-69-1): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate, identified by its CAS number 2227717-69-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate consists of a propanoate moiety linked to a quinoline ring, with a hydroxyl group at the 3-position of the propanoate chain. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of the quinoline ring is particularly noteworthy, as quinoline derivatives are well-documented for their pharmacological activities, including antimicrobial, antimalarial, and anticancer properties.

In recent years, there has been a surge in research focused on quinoline-based compounds due to their versatility and efficacy. The specific isomerization at the 3-position, denoted by the (3R) configuration, adds an additional layer of complexity and interest to this compound. This stereochemical specificity is crucial in medicinal chemistry, as it can significantly influence the biological activity and pharmacokinetic behavior of a molecule.

One of the most compelling aspects of methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate is its potential role in drug discovery. The combination of the hydroxyl group and the quinoline scaffold suggests that this compound may exhibit interactions with biological targets that could be exploited for therapeutic purposes. For instance, quinoline derivatives have been extensively studied for their ability to inhibit enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of such compounds. By leveraging these tools, researchers can simulate interactions between methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate and potential targets, providing insights into its mechanism of action. This approach has been instrumental in identifying novel lead compounds for drug development.

The synthesis of methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as asymmetric synthesis and chiral resolution have enabled chemists to obtain enantiomerically pure forms of this compound, which is essential for evaluating its biological efficacy.

In addition to its pharmaceutical potential, methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate may also find applications in biochemical research. Its structural features make it a suitable candidate for studying enzyme kinetics and substrate recognition processes. By investigating how this compound interacts with various enzymes, researchers can gain valuable insights into fundamental biological mechanisms.

The quinoline ring in methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate is particularly intriguing from a chemical perspective. Quinolines are known for their ability to form stable complexes with metals, which has led to their use in catalytic systems and metal-mediated reactions. This property could be exploited in developing novel synthetic routes or catalytic processes that involve this compound.

As our understanding of molecular interactions continues to evolve, compounds like methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate will play an increasingly important role in scientific research. Their unique structural features and potential biological activities make them attractive candidates for further exploration. By combining experimental studies with computational approaches, researchers can uncover new applications and therapeutic possibilities for this fascinating molecule.

The future prospects for methyl (3R)-3-hydroxy-3-(quinolin-4-yl)propanoate are promising, with ongoing research likely to uncover additional insights into its properties and applications. As new methodologies emerge and our knowledge base expands, this compound will continue to be a valuable asset in the chemical and biomedical fields. Its contributions to drug discovery, biochemical studies, and synthetic chemistry are poised to make significant impacts on future research endeavors.